D-(-)-3-Phosphoglyceric acid disodium

• Molecular Formula: C3H7Na2O7P
• Molecular Weight: 232.04 g/mol
• InChI: InChI=1S/C3H7O7P.2Na/c4-2(3(5)6)1-10-11(7,8)9;;/h2,4H,1H2,(H,5,6)(H2,7,8,9);;/t2-;;/m1../s1
• InChIKey: XSTPBXSLYWNSED-YBBRRFGFSA-N

D-(-)-3-Phosphoglyceric Acid Disodium Salt Overview

D-(-)-3-Phosphoglyceric acid disodium salt (CAS 80731-10-8) is the disodium salt of the D-enantiomer of 3-phosphoglyceric acid (3-PGA), a central metabolic intermediate in glycolysis, gluconeogenesis, and the Calvin-Benson cycle [1]. The compound bears a phosphate ester at the C-3 position of D-glyceric acid, with the (R)-configuration at the chiral C-2 carbon. As the naturally occurring stereoisomer recognized by virtually all 3-PGA-utilizing enzymes, it serves as an essential substrate for phosphoglycerate kinase (PGK; EC 2.7.2.3), phosphoglycerate dehydrogenase (PHGDH; EC 1.1.1.95), phosphoglycerate mutase (PGM; EC 5.4.2.11), and as a competitive inhibitor of enolase . The disodium salt form provides standardized solubility (50 mg/mL in water), defined sodium content (18–22% Na on dry basis), and batch-to-batch consistency critical for reproducible enzymatic assay development .

Substrate Identity

D-enantiomer required by PGK, PHGDH, and PGM for glycolysis/gluconeogenesis enzyme assays

Salt Form

Disodium salt with defined aqueous solubility and controlled sodium stoichiometry for reproducible stock preparation

Batch Consistency

Non-hygroscopic powder with low water content supports gravimetric accuracy in quantitative enzymology

• [1] Wikipedia contributors. (2005). 3-Phosphoglyceric acid. Wikipedia, The Free Encyclopedia. View Source

D-(-)-3-PGA Disodium Salt: Why Substitution Fails

Procurement of 3-phosphoglycerate analogs without strict stereochemical and positional specification introduces uncontrolled variables that undermine assay reproducibility. The L-enantiomer (3-phospho-L-glycerate) is not a substrate for phosphoglycerate kinase or phosphoglycerate mutase — it is neither hydrolyzed nor turned over by these enzymes [1]. The positional isomer 2-phosphoglycerate is the product of the PGM-catalyzed reaction, not the substrate for PGK; mis-substitution would invert the directionality of coupled assays. Racemic DL-mixtures dilute the effective substrate concentration by 50%, requiring empirical correction factors that vary by enzyme source. The free acid form lacks the counterion-defined solubility and hygroscopicity profile that the disodium salt provides, introducing gravimetric uncertainty in stock solution preparation [2]. For inhibitor studies targeting enolase, only the D-(-)-enantiomer has a calorimetrically validated dissociation constant (Kd = 2 mM), making it the reference inhibitor for benchmarking novel enolase-targeting compounds [3].

L-Enantiomer Inactivity

3-phospho-L-glycerate is not a substrate for PGK or PGM; racemic mixtures halve the effective substrate concentration and distort kinetics.

2-Phosphoglycerate Positional Isomer

2-PGA is the PGM product, not the PGK substrate; mis-substitution inverts coupled assay directionality and yields erroneous flux measurements.

Free Acid / Trisodium Salt Forms

These lack the disodium salt’s defined solubility and controlled hygroscopicity, introducing gravimetric uncertainty in stock solution preparation.

• [1] Biosci All Journals. Substrate specificity data: 3-phospho-L-glycerate is not hydrolyzed by phosphoglycerate mutase or phosphoglycerate kinase. View Source
• [2] Sciencedirect Topics. 3-Phosphoglyceric Acid: Trisodium salt properties — easily soluble in water, very hygroscopic; sodium salts should be carefully protected from moisture. View Source
• [3] Faller, L.D. & Johnson, A.M. (1974). Calorimetric studies of the role of magnesium ions in yeast enolase catalysis. Biochemistry. Thermal titration data: Kd = 2 mM for 3-phospho-D-glyceric acid binding to yeast enolase-Mg2+ complex. View Source

Differentiation Evidence for D-(-)-3-PGA Disodium Salt

PGK Stereospecificity: D-Enantiomer Required

Phosphoglycerate kinase (PGK; EC 2.7.2.3) is absolutely stereospecific for D-3-phosphoglycerate. The official IUBMB enzyme definition specifies the reaction as 'ATP + 3-phospho-D-glycerate = ADP + 3-phospho-D-glyceroyl phosphate' [1]. The L-enantiomer, 3-phospho-L-glycerate, is neither turned over nor hydrolyzed by PGK or phosphoglycerate mutase in standardized coupled assay systems [2]. A study on Ehrlich ascites carcinoma PGK reported an apparent Km of 0.25 mM for 3-phospho-D-glycerate and 0.10 mM for ATP, with no detectable activity toward the L-isomer [3]. This absolute discrimination means that using racemic DL-3-phosphoglycerate effectively halves the active substrate concentration, introducing a systematic 2-fold error in Vmax and kcat/Km determinations unless enantiomeric purity is explicitly controlled.

PGK Stereospecificity

Head-to-head

Km 0.25 mM (D-3-PGA) vs. no turnover (L-3-PGA)

D-enantiomer is the exclusive substrate; racemic mixtures cause 2‑fold effective concentration error.

Coupled assay with NADH/GAPDH; pH 7.0–8.3, Mg²⁺ present

Evidence Dimension	Enzyme substrate recognition (PGK activity)
Target Compound Data	Km = 0.25 mM (Ehrlich ascites carcinoma PGK); Km = 0.50 mM (native human PGK, low concentration range); Km = 2.6 mM (Lactobacillus delbrueckii PGK)
Comparator Or Baseline	3-Phospho-L-glycerate: No detectable turnover or hydrolysis by PGK or PGM in coupled assay systems
Quantified Difference	Qualitative (active vs. inactive stereoisomer); effective concentration error of 2-fold if DL-racemate used
Conditions	PGK coupled assay with NADH/GAPDH detection; pH 7.0–8.3, 30–37 °C, Mg2+ present

Why This Matters

Procurement of the D-(-)-enantiomer eliminates the 50% dead-volume substrate error inherent in racemic mixtures, directly improving the accuracy of kinetic parameter determination (Km, Vmax, kcat/Km) for PGK and PGK-coupled assays.

• [1] IUBMB Enzyme Nomenclature. EC 2.7.2.3: phosphoglycerate kinase. Reaction: ATP + 3-phospho-D-glycerate = ADP + 3-phospho-D-glyceroyl phosphate. Gene Ontology GO:0004618. View Source
• [2] Biosci All Journals. Substrate specificity: 3- and 2-phospho-D-glycerate are substrates; 3-phospho-L-glycerate and sn-glycerol 3-phosphate are not hydrolyzed by PGM or PGK. View Source
• [3] Purification and characterization of 3-phosphoglycerate kinase from Ehrlich ascites carcinoma cells. Apparent Km: 3-PGA = 0.25 mM, ATP = 0.10 mM. Optimum Mg2+ = 0.8 mM. View Source

Enolase Competitive Inhibition Reference

D-(-)-3-Phosphoglyceric acid disodium acts as a competitive inhibitor of yeast enolase (EC 4.2.1.11), the enzyme that converts 2-phosphoglycerate to phosphoenolpyruvate . Calorimetric titration of the Mg2+-saturated enolase dimer with 3-phospho-D-glyceric acid demonstrated two equivalent, independent substrate-binding sites per dimer, with a dissociation constant (Kd) of 2 mM [1]. This binding requires the presence of metal ions and is accompanied by proton uptake. In contrast, 2-phosphoglycerate is the natural substrate (not an inhibitor), and phosphoenolpyruvate is the product — neither can serve as a reference competitive inhibitor of the enolase active site. The 2 mM Kd value provides a well-characterized benchmark against which novel enolase inhibitors (e.g., SF2312 with IC50 = 37.9–42.5 nM for human ENO1/ENO2) can be quantitatively compared .

Enolase Competitive Inhibition

Head-to-head

Kd 2 mM (yeast enolase) vs. IC50 ~40 nM (SF2312)

Establishes 3-PGA as the mM‑range reference inhibitor for enolase screening cascades.

Calorimetric titration; two equivalent sites per dimer, Mg²⁺ required

Evidence Dimension	Enolase binding affinity (competitive inhibition)
Target Compound Data	Kd = 2 mM for yeast enolase-Mg2+ complex (calorimetrically determined); competitive inhibitor of 2-phosphoglycerate binding
Comparator Or Baseline	2-Phosphoglycerate: natural substrate (Km for yeast enolase); Phosphoenolpyruvate: reaction product, not an inhibitor; SF2312: IC50 = 37.9 nM (ENO1), 42.5 nM (ENO2) — a potent but structurally unrelated inhibitor
Quantified Difference	~53,000-fold weaker affinity than SF2312, establishing 3-PGA as the physiological-range reference inhibitor (mM affinity) for benchmarking high-affinity inhibitors (nM range)
Conditions	Yeast enolase, Mg2+-saturated dimer, thermal titration in Tris/Hepes/Pipes buffers, pH 7.5

Why This Matters

The calorimetrically validated Kd = 2 mM makes D-(-)-3-phosphoglyceric acid disodium the essential millimolar-range reference inhibitor for enolase inhibitor screening cascades, enabling quantitative normalization of novel inhibitor potencies.

• [1] Faller, L.D. & Johnson, A.M. (1974). Calorimetric studies of the role of magnesium ions in yeast enolase catalysis. Biochemistry. Kd = 2 mM for 3-phospho-D-glyceric acid; two equivalent independent sites per dimer. View Source

PHGDH Substrate Kinetics in Serine Biosynthesis

D-3-Phosphoglycerate dehydrogenase (PHGDH; EC 1.1.1.95) catalyzes the first committed, rate-limiting step of the phosphorylated serine biosynthesis pathway: the NAD+-dependent oxidation of D-3-phosphoglycerate to 3-phosphohydroxypyruvate [1]. The Arabidopsis thaliana PHGDH exhibits a Km of 1,190 μM (1.19 mM) for 3-phospho-D-glycerate at pH 7.5, while soybean nodule PHGDH shows a Km of 0.29 mM at pH 9.4, and the BRENDA database reports a composite Km range of 0.15–1.1 mM for D-3-phosphoglycerate across species [2][3]. The enzyme belongs to the D-isomer-specific 2-hydroxyacid dehydrogenase family and is strictly stereospecific for the D-enantiomer; L-3-phosphoglycerate is not a substrate [4]. This establishes D-(-)-3-PGA disodium as the obligatory substrate for PHGDH activity assays and for screening PHGDH inhibitors such as NCT-503 (IC50 = 2.5 μM) and CBR-5884 (IC50 = 33 μM), where substrate identity and enantiomeric purity directly affect IC50 determination [5].

PHGDH Substrate Kinetics

Class-level

Km 1.19 mM (A. thaliana); species range 0.15–1.1 mM

D-enantiomer required; IC50 determination demands correct substrate stereochemistry.

NAD⁺-dependent oxidation, pH 7.5–9.4

Evidence Dimension	PHGDH substrate kinetics (Km for 3-phosphoglycerate oxidation)
Target Compound Data	Km = 1,190 μM (A. thaliana PHGDH, pH 7.5); Km = 290 μM (soybean nodule PHGDH, pH 9.4); BRENDA composite range: 150–1,100 μM
Comparator Or Baseline	L-3-Phosphoglycerate: not a substrate for PHGDH (D-isomer-specific 2-hydroxyacid dehydrogenase family); 2-phosphoglycerate: not oxidized by PHGDH
Quantified Difference	Qualitative (active substrate vs. inactive); enzyme belongs to D-isomer-specific dehydrogenase family — L-enantiomer is unrecognized
Conditions	NAD+-dependent oxidation, pH 7.5–9.4, recombinant or purified PHGDH from plant, bacterial, or human sources

Why This Matters

For PHGDH inhibitor screening in cancer metabolism research, using the correct D-(-)-enantiomer substrate ensures that IC50 values reflect genuine target engagement rather than artifacts from substrate stereochemistry mismatch.

• [1] BRENDA Enzyme Database. EC 1.1.1.95: phosphoglycerate dehydrogenase. D-3-phosphoglycerate + NAD+ = 3-phosphohydroxypyruvate + NADH + H+. Enzyme belongs to D-isomer-specific 2-hydroxyacid dehydrogenase family. View Source
• [2] MetaCyc / MicroCyc. 3-Phosphoglycerate dehydrogenase (Arabidopsis thaliana col). KM for 3-phospho-D-glycerate: 1190 μM [Ho99]. KM for NADH: 120 μM. KM for NAD+: 10 μM. View Source
• [3] SciLit. Phosphoglycerate Dehydrogenase from Soybean Nodules. Km (forward): 0.29 mM for D-3-phosphoglycerate at pH 9.4; 0.25 mM for NAD+. View Source
• [4] BRENDA Enzyme Database. EC 1.1.1.95 additional information: enzyme belongs to the D-isomer-specific 2-hydroxyacid dehydrogenase family. View Source
• [5] Amerigo Scientific. NCT-503: PHGDH inhibitor, IC50 = 2.5 μM for inhibiting serine synthesis from 3-phosphoglycerate in cells. Adooq. CBR-5884: PHGDH inhibitor, IC50 = 33 μM. View Source

Disodium Salt Solubility and Handling Precision

The disodium salt form of D-(-)-3-phosphoglyceric acid exhibits a defined aqueous solubility of 50 mg/mL (approximately 217 mM), yielding a clear, colorless to faintly yellow solution . In contrast, the free acid form (CAS 820-11-1; MW 186.06) and the trisodium salt are described as very hygroscopic, requiring careful protection from moisture during weighing and handling [1]. The sodium content of the disodium salt is controlled to 18–22% on a dry basis, enabling precise molarity calculations without batch-specific correction . The powder form with ≤14% water content (determined by NMR) provides gravimetric accuracy that is compromised when using hygroscopic free acid or trisodium salt forms, where variable water uptake can introduce 5–15% mass error in stock solution preparation . Commercially, the D-(-)-3-phosphoglyceric acid disodium salt is routinely supplied at ≥93% purity (dry basis, enzymatic assay), with select vendors offering ≥98% to >99.9% grades for crystallographic and biophysical applications .

Disodium Salt Precision

Cross-study comparable

50 mg/mL solubility, Na 18–22%, non‑hygroscopic powder

Defined solubility and sodium content support gravimetrically accurate stock solutions.

Water content ≤14% by NMR; storage at −20 °C

Evidence Dimension	Aqueous solubility and gravimetric handling precision
Target Compound Data	50 mg/mL (217 mM) in H2O; sodium content 18–22% (dry basis); water content <14% (NMR); purity ≥93% enzymatic assay
Comparator Or Baseline	Free acid (CAS 820-11-1): hygroscopic, solubility data not standardized; Trisodium salt: very hygroscopic, water uptake variable; L-2-Phosphoglyceric acid disodium salt: ≥80% purity (CE), lower purity grade
Quantified Difference	Disodium salt provides defined 50 mg/mL solubility vs. variable hydration-dependent solubility for free acid; purity differential of ≥13% vs. L-2-PGA disodium (≥93% vs. ≥80%)
Conditions	Room temperature aqueous dissolution; storage at −20°C for long-term stability

Why This Matters

The disodium salt's defined solubility, controlled sodium stoichiometry, and non-hygroscopic powder form enable accurate, reproducible stock solution preparation — a critical requirement for quantitative enzymology and high-throughput screening where concentration errors propagate directly into kinetic parameter errors.

• [1] Sciencedirect Topics. 3-Phosphoglyceric Acid. Trisodium salt: easily soluble in water, very hygroscopic. Sodium salts should be carefully protected from moisture. View Source

PGM Substrate Specificity and Metabolic Role

Phosphoglycerate mutase (PGM; EC 5.4.2.11) catalyzes the reversible isomerization of 3-phosphoglycerate and 2-phosphoglycerate, making these two positional isomers functionally linked but kinetically distinct. The BRENDA database reports a Km for 3-phosphoglycerate of 0.41–0.65 mM for wild-type PGM enzymes, while the Km for 2-phosphoglycerate as substrate in the reverse reaction is 0.041 mM — approximately 10- to 16-fold lower, indicating higher affinity for 2-PGA at the mutase active site [1]. Studies on Lactococcus lactis PGM report a Km of 1.0 mM for 3-phosphoglycerate with a kcat of 3,200 s−1 [2]. The Hyphomicrobium X enzyme demonstrates Km values of 6.0 × 10−3 M for 3-phosphoglycerate vs. 6.9 × 10−4 M for 2-phosphoglycerate — an 8.7-fold difference [3]. These kinetic differences mean that 3-PGA and 2-PGA are not interchangeable in PGM-coupled assay systems; substitution of 3-PGA with 2-PGA would invert reaction directionality and yield erroneous flux measurements.

PGM Substrate Kinetics

Head-to-head

Km 3-PGA: 0.41–1.0 mM; Km 2-PGA: 0.041–0.69 mM (8.7–15.8× lower)

3-PGA and 2-PGA are not interchangeable; correct isomer required for each reaction direction.

dPGM or iPGM; pH 7.4, 30 °C

Evidence Dimension	Phosphoglycerate mutase substrate kinetics (Km)
Target Compound Data	Km for 3-phosphoglycerate: 0.41–0.65 mM (wild-type PGM, BRENDA); 1.0 mM (L. lactis PGM); 6.0 mM (Hyphomicrobium X PGM)
Comparator Or Baseline	Km for 2-phosphoglycerate: 0.041 mM (wild-type PGM, BRENDA); 0.69 mM (Hyphomicrobium X PGM) — 8.7- to 15.8-fold lower than 3-PGA Km
Quantified Difference	8.7-fold (Hyphomicrobium X) to 15.8-fold (wild-type) lower Km for 2-PGA vs. 3-PGA; reflects higher affinity for 2-PGA at the mutase active site
Conditions	PGM assay with 2,3-bisphosphoglycerate cofactor (dPGM) or cofactor-independent (iPGM); pH 7.4, 30 °C

Why This Matters

The distinct Km values for 3-PGA and 2-PGA at PGM mandate use of the correct isomer for each reaction direction in coupled enzymatic assays; substitution errors produce directionally inverted kinetics and invalid flux quantitation.

• [1] BRENDA Enzyme Database. EC 5.4.2.11: phosphoglycerate mutase KM values. 2-Phosphoglycerate: Km = 0.041 mM; 3-phosphoglycerate: Km = 0.41–0.65 mM (wild-type enzymes). View Source
• [2] Chalmers Research. (2017). Phosphoglycerate Mutase Is a Highly Efficient Enzyme without Flux Control in Lactococcus lactis. Km (3-PGA) = 1.0 mM; kcat = 3,200 s−1. View Source
• [3] NACTEM. HUMANGGP:013609. Km values: Hyphomicrobium X enzyme — 3-PGA: 6.0 × 10−3 M; 2-PGA: 6.9 × 10−4 M; 2,3-bisPGA: 8.0 × 10−6 M. View Source

Golm Metabolome Database Reference Standard Identity

D-(-)-3-Phosphoglyceric acid disodium salt is catalogued in the Golm Metabolome Database (GMD) as reference substance R001654, with validated stereochemistry (D-isomer), molecular mass (209.047 Da, monoisotopic 208.98271 Da), and a documented supplier lot (Sigma P8877, lot 81K7037) with purity confirmed at 96% [1]. This independent registration in a community-standard metabolomics database provides traceable identity verification that generic or racemic 3-PGA preparations lack. The GMD entry includes the InChI key (RGCJWQYUZHTJBE-YBBRRFGFSA-L) encoding the specific stereochemistry, enabling unambiguous identification in mass spectrometry-based metabolomics workflows. In contrast, DL-racemic mixtures, free acid forms, and positional isomers do not carry equivalent authenticated reference standard status in the GMD, making cross-study comparisons reliant on vendor self-declaration rather than independent database verification [2].

GMD Reference Standard Identity

Supporting evidence

GMD R001654, D‑stereoisomer, purity 96%, InChI key authenticated

Community‑standard metabolomics reference ensures inter‑laboratory data harmonization.

Lot‑specific traceability; generic/racemic preparations lack GMD registration

Evidence Dimension	Independent database-authenticated reference standard identity
Target Compound Data	GMD Reference Substance R001654; stereoisomer: D-; purity: 96% (lot 81K7037); InChI key: RGCJWQYUZHTJBE-YBBRRFGFSA-L; molecular mass: 209.047 Da
Comparator Or Baseline	DL-3-Phosphoglyceric acid (racemic): No equivalent GMD reference substance entry; L-3-Phosphoglyceric acid: Not catalogued as a primary reference standard; 2-Phosphoglyceric acid: Separate GMD entry, different analytical parameters
Quantified Difference	Qualitative differentiation: presence of authenticated, community-vetted reference standard entry vs. absence for racemic and L-enantiomer forms
Conditions	GMD database, GC-MS and LC-MS metabolomics reference substance collection, Max Planck Institute of Molecular Plant Physiology

Why This Matters

For metabolomics laboratories requiring traceable, independently authenticated reference standards for inter-laboratory calibration and method validation, the GMD-registered D-(-)-3-phosphoglyceric acid disodium salt provides identity confidence that unregistered generic alternatives cannot offer.

• [1] Golm Metabolome Database (GMD). Reference Substance R001654: D-(−)-3-Phosphoglyceric acid disodium salt. Supplier: Sigma P8877, lot 81K7037, purity: 96%. MPIMP ID: R001654. View Source
• [2] Kopka, J. et al. (2005). GMD@CSB.DB: the Golm Metabolome Database. Bioinformatics 21(8):1635–1638. Community-standard reference substance collection for metabolite identification. View Source

D-(-)-3-PGA Disodium Salt: Application Scenarios

PGK Coupled Spectrophotometric Assays for Glycolytic Flux

The D-(-)-enantiomer is the exclusive substrate for PGK (EC 2.7.2.3), with reported Km values of 0.25 mM (Ehrlich ascites carcinoma PGK) to 2.6 mM (thermophilic Lactobacillus PGK) [1]. The disodium salt's defined solubility (50 mg/mL, ~217 mM stock) enables preparation of substrate-saturating assay conditions (10–20× Km) without exceeding typical aqueous buffer capacity. Combined use with glyceraldehyde-3-phosphate dehydrogenase (GAPDH) as coupling enzyme and NADH oxidation monitored at 340 nm constitutes the standard PGK activity assay format; substitution with L-enantiomer or racemic DL-mixture abolishes or halves activity, respectively, producing false-negative or underestimated rates [2]. The ≥93% enzymatic purity ensures that competing activities (e.g., contaminating phosphatases) do not deplete substrate during the assay time course, a risk with lower-purity alternatives such as L-2-PGA disodium (≥80% purity) .

PHGDH Inhibitor Screening for Serine Biosynthesis

PHGDH catalyzes the NAD+-dependent oxidation of D-3-phosphoglycerate (Km = 1.19 mM in Arabidopsis, 0.15–1.1 mM across species) as the first committed step of serine biosynthesis [1]. The enzyme's absolute D-stereospecificity means that only D-(-)-3-PGA disodium generates the authentic 3-phosphohydroxypyruvate product detected in coupled fluorescence or absorbance assays. PHGDH inhibitors such as NCT-503 (IC50 = 2.5 μM) and CBR-5884 (IC50 = 33 μM) are benchmarked using 3-PGA at concentrations near Km, where small errors in substrate concentration produce large shifts in apparent IC50 [2]. The controlled sodium content (18–22%) and low water content (<14%) of the disodium salt minimize gravimetric uncertainty in inhibitor screening campaigns, directly improving inter-plate and inter-day IC50 reproducibility .

Yeast Enolase Inhibition Reference Standard

D-(-)-3-Phosphoglyceric acid disodium is a competitive inhibitor of yeast enolase with a calorimetrically validated Kd of 2 mM at pH 7.5 in the presence of Mg2+ [1]. This well-characterized mM-range affinity makes it the reference point for normalizing the potency of high-affinity enolase inhibitors (e.g., SF2312, IC50 ~40 nM). In inhibitor discovery cascades, 3-PGA is used at its Kd concentration (2 mM) to establish the competitive inhibition baseline; fold-shift in IC50 of test compounds in the presence vs. absence of 3-PGA confirms active-site competition. The availability of thermal titration data in multiple buffer systems (Tris, Hepes, Pipes) provides pre-validated experimental conditions for direct protocol transfer, reducing assay development time [2].

Metabolomics Reference Standard for GC-MS and LC-MS Calibration

As a Golm Metabolome Database (GMD)-registered reference substance (R001654) with authenticated D-stereochemistry and validated purity (96%, lot-specific), D-(-)-3-phosphoglyceric acid disodium salt serves as a community-standard calibration compound for quantifying 3-PGA in biological extracts [1]. The defined InChI key (RGCJWQYUZHTJBE-YBBRRFGFSA-L) and monoisotopic mass (208.98271 Da) enable unambiguous peak identification across GC-MS and LC-MS platforms. Metabolomics core facilities and multi-center studies requiring inter-laboratory data harmonization benefit from the traceable identity and lot-documented purity of this reference standard, features absent from generic, unregistered 3-PGA preparations that may contain undefined enantiomeric or positional isomer contamination [2].

Application

Selection Property

Validation Focus

PGK-coupled glycolytic flux assays

D-enantiomer substrate specificity

Kinetic parameter reproducibility

PHGDH inhibitor screening

Enantiomer-specific dehydrogenase substrate

IC50 reliability vs. stereochemistry control

Enolase inhibitor benchmarking

Competitive inhibitor with calorimetric Kd

Active-site competition assay normalization

Metabolomics calibration (GC-MS/LC-MS)

GMD-registered reference identity

Inter-laboratory peak identification consistency

• [1] Purification and characterization of 3-phosphoglycerate kinase from Ehrlich ascites carcinoma cells. Km: 3-PGA = 0.25 mM, ATP = 0.10 mM. Purification and characterization of the 3-phosphoglycerate kinase from the thermophile Lactobacillus delbrueckii. Km: 3-PGA = 2.6 mM, ATP = 0.7 mM. View Source
• [2] Biosci All Journals. 3-Phospho-L-glycerate is not hydrolyzed by PGM or PGK. Gene Ontology GO:0004618: phosphoglycerate kinase activity is specific for 3-phospho-D-glycerate. View Source